Cas no 135587-33-6 (2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-)
135587-33-6 structure
Product Name:2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-
CAS No:135587-33-6
MF:C8H18O3
MW:162.226723194122
CID:1238886
Update Time:2024-08-03
2,3,5-Hexanetriol, 2,5-dimethyl-, (R)- Chemical and Physical Properties
Names and Identifiers
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- 2,3,5-Hexanetriol, 2,5-dimethyl-, (R)-
- 2,3,5-Hexanetriol, 2,5-dimethyl-, (3R)-
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- Inchi: 1S/C8H18O3/c1-7(2,10)5-6(9)8(3,4)11/h6,9-11H,5H2,1-4H3/t6-/m1/s1
- InChI Key: FBXSZGNVSVBZFT-ZCFIWIBFSA-N
- SMILES: CC(C)(O)[C@H](O)CC(C)(O)C
Computed Properties
- Exact Mass: 162.12564
Experimental Properties
- Density: 1.056±0.06 g/cm3(Predicted)
- Boiling Point: 296.2±20.0 °C(Predicted)
- PSA: 60.69
- pka: 14.71±0.29(Predicted)
2,3,5-Hexanetriol, 2,5-dimethyl-, (R)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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